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Compound of Interest

Compound Name: Levoglucosan-13C6

Cat. No.: B15571620

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, analytical applications, and synthesis of high-purity Levoglucosan-13C6. This
isotopically labeled anhydrosugar is a critical tool for quantitative analysis in various scientific
disciplines, particularly in environmental science and biomass research.

Commercial Availability and Specifications

High-purity Levoglucosan-13C6 is available from a select number of specialized chemical
suppliers. The primary application of this compound is as an internal standard for quantification
studies using techniques such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-
Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS)[1].
Below is a summary of product specifications from leading commercial suppliers.

Table 1: Commercial Supplier Specifications for Levoglucosan-13C6
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) CLM-4748 =>98%[2][3] away from
Laboratories, 13C [3] )
light and
Inc.
moisture[2][3]
Room
MedchemExp . . ) temperature
HY-139446S Not Specified  Not Specified  Solid ) )
ress in continental
US[1]
96.3% -20°C,
LGC CIL-CLM- _ _
>95%][4] (86.99% Neat Solid[5] Hygroscopic[
Standards 4748-0.1
13C6)[4] 4]
Table 2: Physicochemical Properties of Levoglucosan-13C6
Property Value Source
Molecular Formula 13CeH100s5 [4]
Molecular Weight 168.09 g/mol [4]
Unlabeled CAS Number 498-07-7 [2][3]

Labeled CAS Number

1375293-81-4

[2](3]

Synonyms

1,6-Anhydro-B-D-

glucopyranose-13Cs, 1,6-

Anhydro-f3-D-glucose-13Ce

[1]

Analytical Applications and Experimental Protocols

The primary utility of Levoglucosan-13C6 is as an internal standard in isotope dilution mass

spectrometry for the accurate quantification of unlabeled levoglucosan. Levoglucosan is a key
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molecular tracer for biomass burning, and its precise measurement is crucial for air quality and
climate change studies.

General Workflow for Isotope Dilution Mass
Spectrometry

The use of Levoglucosan-13C6 as an internal standard follows a well-defined analytical
workflow designed to minimize sample preparation errors and matrix effects.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15571620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Levoglucosan Quantification using Levoglucosan-13C6
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(e.g., Aerosol Filter)
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/
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(GC-MS or LC-MS)
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Quantification of
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Click to download full resolution via product page

Workflow for using Levoglucosan-13C6 as an internal standard.

Experimental Protocol: Quantification of Levoglucosan
in Particulate Matter by GC-MS
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This protocol is a synthesized methodology based on established procedures for the analysis
of levoglucosan in environmental samples.

1. Sample Preparation and Extraction:

o Aknown area of a particulate matter-loaded filter (e.g., quartz fiber) is placed in a clean
extraction vessel.

e Aprecise volume of a standard solution of Levoglucosan-13C6 in a suitable solvent (e.g.,
methanol or dichloromethane/methanol mixture) is added to the filter as an internal standard.

e The sample is extracted using a method such as sonication or pressurized fluid extraction.

e The resulting extract is filtered to remove filter debris and concentrated under a gentle
stream of nitrogen.

2. Derivatization:

o To improve the volatility and chromatographic behavior of levoglucosan for GC-MS analysis,
a derivatization step is necessary.

o The dried extract is reconstituted in a small volume of a derivatizing agent. A common agent
is a mixture of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%
trimethylchlorosilane (TMCS) in pyridine.

e The mixture is heated (e.g., at 70°C for 1 hour) to ensure complete derivatization of the
hydroxyl groups to trimethylsilyl (TMS) ethers.

3. GC-MS Analysis:

e An aliquot of the derivatized sample is injected into a gas chromatograph coupled to a mass
spectrometer.

o Gas Chromatography Conditions:

o Column: A non-polar or mid-polarity column, such as a DB-5MS or DB-17MS, is typically
used.
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o Injector Temperature: 250-280°C.

o Oven Program: A temperature gradient is employed to separate the analytes, for example,
starting at 60°C and ramping to 300°C.

e Mass Spectrometry Conditions:
o lonization Mode: Electron lonization (EI).

o Acquisition Mode: Selected lon Monitoring (SIM) is used for high sensitivity and selectivity.
Key ions for the TMS-derivatized levoglucosan (m/z 204, 217, 333) and Levoglucosan-
13C6 (m/z corresponding to the labeled fragments) are monitored.

4. Quantification:

e The concentration of native levoglucosan in the sample is determined by calculating the ratio
of the peak area of the characteristic ions of derivatized levoglucosan to the peak area of the
corresponding ions of the derivatized Levoglucosan-13C6 internal standard.

» A calibration curve is generated using standards containing known concentrations of
unlabeled levoglucosan and a fixed concentration of the Levoglucosan-13C6 internal
standard.

Synthesis and Purification of Levoglucosan-13C6

The gram-scale synthesis of Levoglucosan-13C6 is typically achieved through the pyrolysis of
uniformly labeled 3C-glucose. While detailed proprietary methods may vary between suppliers,
the general chemical pathway is well-established.
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General Synthesis Pathway for Levoglucosan-13C6

D-Glucose (U-13Cs, 99%)

Conversion to
B3C-Cellulose

Fast Pyrolysis
(High Temperature, Vacuum)

Crude Bio-oil containing
Levoglucosan-13C6

Purification
(e.g., Liquid-Liquid Extraction,

Adsorption Chromatography,
Crystallization)

High-Purity
Levoglucosan-13C6

Click to download full resolution via product page

Synthesis and purification of Levoglucosan-13C6.

The synthesis begins with commercially available uniformly labeled D-Glucose (*3Cs, 99%)[6].
This is then typically used to produce 13C-labeled cellulose. The labeled cellulose undergoes
fast pyrolysis under controlled high-temperature and vacuum conditions, which causes it to
thermally depolymerize, with levoglucosan being a major product[7][8]. The resulting bio-oil
contains a mixture of compounds from which the Levoglucosan-13C6 must be purified.
Purification strategies can include liquid-liquid extraction to separate the sugar-rich aqueous
phase from non-soluble phenolic compounds, followed by filtration through adsorption resins
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and finally crystallization to yield the high-purity product[7][8]. A detailed protocol for a similar
process has been developed for unlabeled levoglucosan and is adaptable for the labeled
compound[7][8].

Conclusion

High-purity Levoglucosan-13C6 is an indispensable tool for researchers requiring accurate
guantification of this important biomass burning tracer. Its commercial availability from
specialized suppliers provides access to a well-characterized internal standard. The
experimental protocols outlined in this guide, based on established analytical methods, offer a
robust framework for its application in isotope dilution mass spectrometry. As research into the
environmental and health impacts of biomass burning continues to evolve, the demand for
high-quality analytical standards like Levoglucosan-13C6 will undoubtedly grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to High-Purity Levoglucosan-13C6
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571620#commercial-suppliers-of-high-purity-
levoglucosan-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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